Cas no 1366365-57-2 ((3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366365-57-2
• MF: C₂₆H₂₅NO₅
• MW: 431.480407476425
• CID: 5948114
• PubChem ID: 103667890
• Update Time: 2025-11-03

(3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(4-ethoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1366365-57-2
• EN300-1162857

• Inchi： 1S/C26H25NO5/c1-2-31-18-13-11-17(12-14-18)24(15-25(28)29)27-26(30)32-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： MTNUDKGVRNQGSS-DEOSSOPVSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC(=CC=1)OCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.17327290g/mol
• Monoisotopic Mass: 431.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of (3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366365-57-2)

The compound (3S)-3-(4-ethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS No. 1366365-57-2, is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 4-ethoxyphenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for drug discovery and bioconjugation applications. Researchers increasingly focus on such Fmoc-protected amino acids due to their role in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutics like anticancer peptides and enzyme inhibitors.

In recent years, the demand for chiral intermediates like CAS 1366365-57-2 has surged, driven by advancements in personalized medicine and targeted drug delivery systems. The compound’s stereospecificity (3S configuration) ensures high enantiomeric purity, critical for minimizing off-target effects in bioactive molecules. Notably, its ethoxy aromatic moiety enhances solubility and metabolic stability, addressing common challenges in peptide-based drug design. These attributes align with trending searches such as “Fmoc-amino acid applications” and “peptide synthesis optimization,” reflecting industry interest in efficient synthetic methodologies.

From a synthetic chemistry perspective, (3S)-3-(4-ethoxyphenyl)-3-(Fmoc-amino)propanoic acid exemplifies the convergence of green chemistry principles and high-yield reactions. Its Fmoc group can be selectively deprotected under mild conditions, reducing waste generation—a topic gaining traction in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC and NMR confirm its purity, a frequent query among users searching for “CAS 1366365-57-2 characterization data.” Furthermore, its compatibility with automated peptide synthesizers underscores its relevance in AI-driven drug discovery platforms, a hotspot in current research.

The compound’s versatility extends to biomaterials engineering, where it serves as a linker for hydrogel formation or surface functionalization. This aligns with growing interest in “smart biomaterials” for regenerative medicine, another high-traffic keyword in scientific databases. Regulatory-wise, 1366365-57-2 is classified as non-hazardous under standard handling protocols, though proper storage (e.g., anhydrous, -20°C) is recommended to preserve its stability—a detail often sought in “amino acid derivative storage guidelines.”

In summary, (3S)-3-(4-ethoxyphenyl)-3-(Fmoc-amino)propanoic acid bridges cutting-edge pharmaceutical innovation and sustainable practices. Its structural precision and adaptability to SPPS workflows make it indispensable for researchers tackling challenges in peptide therapeutics and bioconjugation, while its alignment with eco-friendly trends ensures enduring relevance in the evolving landscape of drug development.